Cas no 2320179-41-5 (2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole)

• Product Name: 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole
• CAS No: 2320179-41-5
• MF: C₁₁H₁₁N₃S
• MW: 217.290140390396
• CID: 5339611
• Update Time: 2025-10-22

2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole Chemical and Physical Properties

Names and Identifiers

• 5-(isoindolin-2-yl)-3-methyl-1,2,4-thiadiazole
• 5-(1,3-dihydroisoindol-2-yl)-3-methyl-1,2,4-thiadiazole
• 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole

• Inchi： 1S/C11H11N3S/c1-8-12-11(15-13-8)14-6-9-4-2-3-5-10(9)7-14/h2-5H,6-7H2,1H3
• InChI Key： JWUQGMMNUDTCGC-UHFFFAOYSA-N
• SMILES： S1C(=NC(C)=N1)N1CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 2.7
• Topological Polar Surface Area: 57.3

Additional information on 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole

Comprehensive Overview of 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole (CAS No. 2320179-41-5)

The compound 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole (CAS No. 2320179-41-5) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This molecule combines a 1,2,4-thiadiazole ring with a dihydro-isoindole moiety, creating a scaffold that is highly versatile for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive intermediate for developing novel therapeutics targeting inflammation, metabolic disorders, and neurological conditions.

In recent years, the demand for heterocyclic compounds like 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole has surged, driven by advancements in medicinal chemistry and high-throughput screening. Its CAS No. 2320179-41-5 is frequently searched in scientific databases, reflecting its relevance in structure-activity relationship (SAR) studies. The compound’s thiadiazole ring is known for its electron-rich properties, making it a valuable building block for designing enzyme inhibitors and receptor modulators.

One of the trending topics in organic synthesis is the green chemistry approach to producing such complex molecules. Scientists are exploring catalyst-free reactions and microwave-assisted synthesis to optimize the yield and purity of 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole. These methods align with the global push for sustainable chemical processes, reducing waste and energy consumption. Additionally, computational tools like molecular docking are being employed to predict its interactions with biological targets, accelerating drug development timelines.

The isoindole segment of this compound is another focal point, as it is a common motif in fluorescent dyes and organic electronics. Researchers are investigating its potential in optoelectronic materials, such as OLEDs and sensors, due to its conjugated π-system. This dual applicability in life sciences and material engineering makes CAS No. 2320179-41-5 a compound of interdisciplinary interest.

Frequently asked questions about 2-(3-methyl-1,2,4-thiadiazol-5-yl)-2,3-dihydro-1H-isoindole include its solubility profile, stability under various pH conditions, and synthetic routes. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing its purity and confirming its structure. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in next-generation small-molecule therapeutics and functional materials.